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Compound of Interest

Compound Name: PLX73086

Cat. No.: B1193434 Get Quote

PLX73086 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling, storage, and use of PLX73086.

General Safety Precautions
Disclaimer: A specific Safety Data Sheet (SDS) for PLX73086 is not publicly available.

Therefore, it is crucial to treat this compound as potentially hazardous and to follow standard

laboratory safety procedures for handling potent small molecule inhibitors in powder form.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

PLX73086. This includes, but is not limited to:

A lab coat

Safety glasses or goggles

Gloves (nitrile or other chemically resistant gloves are recommended)

Ventilation: Handle the solid form of PLX73086 in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of the powder.

Handling Powder: Avoid creating dust when handling the powdered form. Gently tap the vial

to settle the contents before opening. Use appropriate tools for weighing and transferring the
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powder.

Spills: In case of a spill, avoid generating dust. Carefully clean the area using a wet paper

towel and appropriate cleaning agents. Dispose of contaminated materials as chemical

waste.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes. Seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Frequently Asked Questions (FAQs)
Q1: How should I store PLX73086?

A1: PLX73086 should be stored in a dry, dark environment. Recommended storage conditions

are summarized in the table below.[1][2][3]

Q2: What is the best solvent for dissolving PLX73086?

A2: PLX73086 is soluble in Dimethyl Sulfoxide (DMSO).[1][3]

Q3: What is the primary mechanism of action of PLX73086?

A3: PLX73086 is a selective inhibitor of the Colony-Stimulating Factor 1 Receptor (CSF1R).[1]

[4] By binding to CSF1R, it blocks the activation of downstream signaling pathways, which are

crucial for the survival and proliferation of macrophages.[1][4]

Q4: What is a key feature of PLX73086 in research?
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A4: A defining characteristic of PLX73086 is its inability to cross the blood-brain barrier.[4][5]

This makes it a valuable tool for selectively depleting peripheral macrophages without affecting

microglia in the central nervous system.[5]

Q5: How stable are PLX73086 solutions?

A5: While specific stability data for PLX73086 in DMSO is not readily available, it is best

practice to prepare fresh working solutions from a frozen stock on the day of the experiment.

For long-term storage, it is recommended to aliquot stock solutions to avoid repeated freeze-

thaw cycles.

Data Summary
Table 1: Storage Conditions for PLX73086

Form Storage Temperature Duration

Solid Powder 0 - 4°C Short-term (days to weeks)

Solid Powder -20°C Long-term (months to years)

Stock Solution (in DMSO) -20°C Long-term (months)

Data sourced from multiple chemical suppliers.[1][2][3]

Experimental Protocols
Preparation of PLX73086 Stock and Working Solutions
for In Vitro Assays
Materials:

PLX73086 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips
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Vortex mixer

Cell culture medium or appropriate aqueous buffer

Procedure:

Acclimatize PLX73086: Before opening, allow the vial of PLX73086 powder to equilibrate to

room temperature for at least 20 minutes. This prevents condensation from forming inside

the vial.

Prepare Stock Solution (e.g., 10 mM in DMSO): a. Carefully weigh the desired amount of

PLX73086 powder in a sterile microcentrifuge tube. b. Calculate the volume of DMSO

needed to achieve the desired stock concentration (e.g., 10 mM). You will need the

molecular weight of PLX73086 for this calculation. c. Add the calculated volume of DMSO to

the tube containing the PLX73086 powder. d. Vortex the solution thoroughly until the powder

is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in

dissolution if necessary.

Aliquot and Store Stock Solution: a. Dispense the stock solution into smaller, single-use

aliquots in sterile microcentrifuge tubes. The volume of the aliquots should be based on your

typical experimental needs to minimize freeze-thaw cycles. b. Store the aliquots at -20°C for

long-term storage.

Prepare Working Solutions: a. On the day of the experiment, thaw a single aliquot of the

PLX73086 stock solution at room temperature. b. Perform serial dilutions of the stock

solution in your cell culture medium or aqueous buffer to achieve the desired final

concentrations for your experiment. c. Important: The final concentration of DMSO in your

experimental setup should be kept low (typically ≤ 0.1%) to avoid solvent-induced cellular

toxicity. Remember to include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Troubleshooting Guide
Q: I am having trouble dissolving the PLX73086 powder in DMSO.

A:
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Ensure you are using high-quality, anhydrous DMSO. Water contamination in DMSO can

reduce the solubility of many small molecules.

Vortex the solution for an extended period. Some compounds require more time to dissolve

completely.

Gentle warming in a water bath (up to 37°C) can help. Avoid excessive heat, as it may

degrade the compound.

Sonication for a short period can also aid in dissolving stubborn compounds.

Q: My compound precipitates when I dilute the DMSO stock solution into my aqueous

buffer/medium.

A:

This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous solution.

Try performing an intermediate dilution step. For example, first, dilute your stock solution in a

smaller volume of the aqueous buffer while vortexing, and then add this to the final volume.

Ensure the final concentration of your compound does not exceed its aqueous solubility limit.

You may need to perform a solubility test to determine the maximum achievable

concentration in your specific buffer or medium.

The final DMSO concentration should be as low as possible while maintaining the solubility

of your compound.
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PLX73086 Mechanism of Action
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Caption: Mechanism of action of PLX73086 as a CSF1R inhibitor.
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In Vitro Experimental Workflow with PLX73086
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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